Cas no 1805271-82-2 (5-Amino-3-bromo-2-(trifluoromethoxy)benzamide)

• Product Name: 5-Amino-3-bromo-2-(trifluoromethoxy)benzamide
• CAS No: 1805271-82-2
• MF: C₈H₆BrF₃N₂O₂
• MW: 299.044651508331
• CID: 4986736
• Update Time: 2025-05-20

5-Amino-3-bromo-2-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-bromo-2-(trifluoromethoxy)benzamide

• Inchi： 1S/C8H6BrF3N2O2/c9-5-2-3(13)1-4(7(14)15)6(5)16-8(10,11)12/h1-2H,13H2,(H2,14,15)
• InChI Key： AFPJRCYQGHMKDW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(N)=O)=C1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2
• Topological Polar Surface Area: 78.3

Additional information on 5-Amino-3-bromo-2-(trifluoromethoxy)benzamide

5-Amino-3-bromo-2-(trifluoromethoxy)benzamide (CAS No. 1805271-82-2): An Overview of a Promising Compound in Pharmaceutical Research

5-Amino-3-bromo-2-(trifluoromethoxy)benzamide (CAS No. 1805271-82-2) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of benzamides and features a trifluoromethoxy group, which imparts specific properties that make it an interesting candidate for various biological studies.

The chemical structure of 5-Amino-3-bromo-2-(trifluoromethoxy)benzamide consists of a benzene ring with an amine group at the 5-position, a bromine atom at the 3-position, and a trifluoromethoxy group at the 2-position. The presence of these functional groups confers distinct chemical and biological properties to the molecule, making it a valuable tool in the development of new drugs and therapeutic agents.

Recent studies have highlighted the potential of 5-Amino-3-bromo-2-(trifluoromethoxy)benzamide in various biological contexts. One notable area of research is its role as a potential inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The mechanism of action involves binding to the active site of the enzyme, thereby blocking its catalytic activity and potentially slowing down disease progression.

In addition to its enzymatic inhibition properties, 5-Amino-3-bromo-2-(trifluoromethoxy)benzamide has also shown promise in modulating cellular signaling pathways. Research conducted by a team at the National Institutes of Health (NIH) revealed that this compound can effectively modulate the activity of certain signaling proteins, which are crucial for maintaining cellular homeostasis. This modulation can have significant implications for treating diseases characterized by aberrant signaling, such as neurodegenerative disorders and inflammatory conditions.

The pharmacokinetic properties of 5-Amino-3-bromo-2-(trifluoromethoxy)benzamide have also been extensively studied. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. In particular, its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 5-Amino-3-bromo-2-(trifluoromethoxy)benzamide in treating various diseases. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into more advanced clinical trials.

Beyond its therapeutic applications, 5-Amino-3-bromo-2-(trifluoromethoxy)benzamide has also been explored as a tool in basic research. Its unique chemical structure makes it an excellent probe for studying protein-ligand interactions and understanding the molecular mechanisms underlying various biological processes. Researchers at leading academic institutions have utilized this compound to gain insights into enzyme kinetics and protein dynamics, contributing to the broader field of structural biology.

In conclusion, 5-Amino-3-bromo-2-(trifluoromethoxy)benzamide (CAS No. 1805271-82-2) is a promising compound with diverse applications in pharmaceutical research and development. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.